Cas no 876379-86-1 (1-(2,3-difluorophenyl)piperazine)

1-(2,3-Difluorophenyl)piperazine is a fluorinated phenylpiperazine derivative with potential applications in pharmaceutical and chemical research. Its structure features a piperazine ring substituted with a 2,3-difluorophenyl group, offering unique electronic and steric properties that may influence binding affinity in receptor studies. The difluorination enhances metabolic stability and lipophilicity, making it a valuable intermediate in medicinal chemistry for the development of bioactive compounds. This compound is particularly useful in the synthesis of ligands targeting serotonin and dopamine receptors. High purity and well-defined synthesis routes ensure reproducibility for research applications. Its stability under standard laboratory conditions further supports its utility in exploratory and developmental studies.

1-(2,3-difluorophenyl)piperazine structure

876379-86-1 structure

Product Name:1-(2,3-difluorophenyl)piperazine

CAS No:876379-86-1

MF:C₁₀H₁₂F₂N₂

MW:198.212489128113

CID:844870

PubChem ID:11593619

Update Time:2025-06-09

1-(2,3-difluorophenyl)piperazine Chemical and Physical Properties

Names and Identifiers

- 1-(2,3-difluorophenyl)piperazine
- AKOS008145183
- SCHEMBL1441614
- 876379-86-1
- 1-(2,3-Difluorophenyl)piperazine, AldrichCPR
- 2,3-difluorophenylpiperazine
- XJPVUJYLKOZVMH-UHFFFAOYSA-N
- EN300-77082
- GS1288
- Z756095110
- Inchi： 1S/C10H12F2N2/c11-8-2-1-3-9(10(8)12)14-6-4-13-5-7-14/h1-3,13H,4-7H2
- InChI Key： XJPVUJYLKOZVMH-UHFFFAOYSA-N
- SMILES： FC1C(=CC=CC=1N1CCNCC1)F

Computed Properties

Exact Mass: 198.09685472g/mol
Monoisotopic Mass: 198.09685472g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 183
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.6
Topological Polar Surface Area: 15.3Å²

1-(2,3-difluorophenyl)piperazine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	D458220-10mg	1-(2,3-difluorophenyl)piperazine	876379-86-1		10mg	$ 70.00	2022-06-05
TRC	D458220-50mg	1-(2,3-difluorophenyl)piperazine	876379-86-1		50mg	$ 210.00	2022-06-05
TRC	D458220-100mg	1-(2,3-difluorophenyl)piperazine	876379-86-1		100mg	$ 340.00	2022-06-05
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBTEN13688-100MG	1-(2,3-difluorophenyl)piperazine	876379-86-1	95%	100MG	￥ 943.00	2023-04-13
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBTEN13688-250MG	1-(2,3-difluorophenyl)piperazine	876379-86-1	95%	250MG	￥ 1,511.00	2023-04-13
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBTEN13688-500MG	1-(2,3-difluorophenyl)piperazine	876379-86-1	95%	500MG	￥ 2,521.00	2023-04-13
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBTEN13688-1G	1-(2,3-difluorophenyl)piperazine	876379-86-1	95%	1g	￥ 3,775.00	2023-04-13
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBTEN13688-5G	1-(2,3-difluorophenyl)piperazine	876379-86-1	95%	5g	￥ 11,325.00	2023-04-13
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBTEN13688-10G	1-(2,3-difluorophenyl)piperazine	876379-86-1	95%	10g	￥ 18,876.00	2023-04-13
Enamine	EN300-77082-0.05g	1-(2,3-difluorophenyl)piperazine	876379-86-1		0.05g	$202.0	2023-02-12